Cas no 117897-59-3 (Benzenemethanol-d,3-nitro- (9CI))

• Product Name: Benzenemethanol-d,3-nitro- (9CI)
• CAS No: 117897-59-3
• MF: C₇H₇NO₃
• MW: 154.141543626785
• CID: 131672
• PubChem ID: 102602341
• Update Time: 2025-04-19

Benzenemethanol-d,3-nitro- (9CI) Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol-d,3-nitro- (9CI)
• 3-NITROBENZYL ALCOHOL-OD
• 117897-59-3
• 1-(Deuteriooxymethyl)-3-nitrobenzene

• Inchi： 1S/C7H7NO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,9H,5H2/i9D
• InChI Key： CWNPOQFCIIFQDM-QOWOAITPSA-N
• SMILES： O([2H])CC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 155.05515
• Monoisotopic Mass: 154.048869831g/mol
• Isotope Atom Count: 1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 52.37
• LogP: 1.61030